Cas no 847820-10-4 (2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide)

847820-10-4 structure
Product name:2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide
2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide
- 1,4,4'-Trimethyl-2,2'-bipyridinium iodide
- 1,4-dimethyl-2-(4-methylpyridin-1-ium-2-yl)pyridin-1-ium,diiodide
- 1,4,4'-Trimethyl-2,2'-bipyridin-1-ium diiodide
- J-400096
- DTXSID30833984
- 847820-10-4
-
- Inchi: InChI=1S/C13H15N2.2HI/c1-10-4-6-14-12(8-10)13-9-11(2)5-7-15(13)3;;/h4-9H,1-3H3;2*1H/q+1;;/p-1
- InChI Key: BVHBPIYIAVAFME-UHFFFAOYSA-M
- SMILES: CC1=CC(=[NH+]C=C1)C2=[N+](C=CC(=C2)C)C.[I-].[I-]
Computed Properties
- Exact Mass: 453.94029g/mol
- Monoisotopic Mass: 453.94029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18Ų
2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide Related Literature
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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2. Book reviews
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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